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Compound of Interest

4-Bromo-2-chloro-1-
Compound Name:
propoxybenzene

Cat. No.: B1290242

This document provides a concise technical overview of the molecular weight of 4-Bromo-2-
chloro-1-propoxybenzene, a substituted aromatic ether. The following data has been
determined through structural analysis and calculation, providing key information for
researchers and professionals in drug development and chemical synthesis.

Molecular Weight and Formula

The molecular weight of 4-Bromo-2-chloro-1-propoxybenzene has been calculated based on
its deduced molecular formula, derived from its IUPAC name.

Parameter Value
Molecular Formula CoH11BrCIO
Molecular Weight 250.54 g/mol

Atomic Composition and Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of its constituent atoms. The table below
details the atomic composition and the contribution of each element to the overall molecular
weight.
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] . Total

Atomic Weight o
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 9 12.011 108.099
Hydrogen H 11 1.008 11.088
Bromine Br 1 79.904 79.904
Chlorine Cl 1 35.453 35.453
Oxygen O 1 15.999 15.999

Total 250.542

Chemical Structure and Logical Derivation

The chemical structure of 4-Bromo-2-chloro-1-propoxybenzene is derived from its systematic
name. The logical relationship between the name and the structure is outlined in the diagram
below.
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Figure 1. Derivation of 4-Bromo-2-chloro-1-propoxybenzene from its core components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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